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Compound of Interest

Compound Name: Acrylonitrile-d3

CAS No.: 53807-26-4

Cat. No.: B1340574

Get Quote

Executive Safety Directive
WARNING: Acrylonitrile-d3 (Vinyl cyanide-d3) is chemically identical to non-labeled

acrylonitrile regarding toxicity. It is a potent carcinogen, highly volatile, and rapidly absorbed

through the skin.

The "Isotope Fallacy": Do not let the small volumes associated with deuterated standards

(NMR samples) induce complacency. A single drop (~50 µL) on unprotected skin can result in

significant systemic absorption due to its high permeation rate.

Immediate Action Summary
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Parameter Requirement Critical Note

Primary Glove
Butyl Rubber or Silver

Shield/4H®

Standard Nitrile degrades in <5

minutes.

Respiratory Fume Hood Mandatory
If outside hood: Full-face

respirator (Organic Vapor).

Eye Protection Chemical Splash Goggles
Safety glasses are insufficient

for volatile liquids.

Clothing Flame-Resistant Lab Coat
Flash point is -1°C (30°F);

highly flammable.

Hazard Architecture & Mechanism[1][2]
To handle Acrylonitrile-d3 safely, you must understand the mechanism of its threat. It is not

merely an irritant; it is a systemic toxin.

Metabolic Toxicity: Acrylonitrile is metabolized in the liver to cyanide via cytochrome P450.

While the deuterium isotope effect (k_H/k_D) might slightly alter metabolic rates, you must

assume the toxicity profile is identical to the protonated form.

Vapor Pressure: With a vapor pressure of ~109 hPa at 20°C, it evolves hazardous

concentrations immediately upon opening a vial. The OSHA Permissible Exposure Limit

(PEL) is extremely low (2 ppm).

Polymerization: Like its non-deuterated counterpart, Acrylonitrile-d3 can polymerize

explosively if the stabilizer (usually MEHQ) is consumed or removed, or if exposed to strong

bases.

PPE Technical Specifications
Glove Selection: The Nitrile Trap
Most laboratories default to nitrile gloves. For Acrylonitrile, nitrile provides a false sense of

security.
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The Science: Acrylonitrile molecules are small and polar. They permeate the nitrile polymer

matrix rapidly.

Data Comparison:

Nitrile (0.11 mm): Breakthrough time < 2 minutes.

Butyl Rubber (0.3 mm): Breakthrough time > 480 minutes.

Laminate (Silver Shield/4H): Breakthrough time > 480 minutes.[1]

Protocol for NMR Preparation (Microliter Volumes): If you lack dexterity with thick Butyl gloves

for NMR tube loading, use the Laminate Liner Method:

Don a Silver Shield/4H® laminate glove (chemically impermeable but loose fit).

Don a standard Nitrile glove over the laminate glove (to compress the loose plastic and

provide grip).

Result: Maximum protection with acceptable dexterity.[2]

Respiratory Protection[5][6][7]
Primary Control: All handling must occur within a certified chemical fume hood with a face

velocity of 80–100 fpm.

Secondary Control (Spill/Emergency): Full-face air-purifying respirator with Organic Vapor

(OV) cartridges.

Why Full-Face? Acrylonitrile is a severe lachrymator (eye irritant). Half-masks leave

mucous membranes exposed.

Operational Protocol: NMR Sample Preparation
This workflow is designed to maintain anhydrous conditions (critical for d3-solvents) while

maximizing safety.

Phase 1: Pre-Operational Setup
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Verify Ventilation: Check fume hood flow monitor.

Prepare Waste: Have a dedicated liquid organic waste container inside the hood.

Deuterium Exchange Prevention: Ensure all glassware (NMR tubes, pipettes) is oven-dried.

Acrylonitrile-d3 is hygroscopic; moisture introduces H2O peaks and can degrade the

solvent.

Phase 2: The Transfer (Ampule/Vial to Tube)

Start: Ampule/Vial

Open in Hood
(Point away from body)

Transfer via 
Glass Syringe/Pipette

Drip/Splash?

Wipe with Absorbent Pad
(Dispose as Haz Waste)

Yes

Cap NMR Tube Immediately
(Parafilm Seal)

No

Dispose Syringe/Pipette
in Segregated Waste
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Figure 1: Safe Transfer Workflow for Acrylonitrile-d3. Note the decision point for spills.

Opening: If using an ampule, score the neck and snap away from you inside the hood. If

using a septum vial, use a gas-tight syringe to avoid over-pressurizing the vial.

Transfer:

Use a glass syringe or a positive-displacement pipette.

Why? Standard air-displacement pipettes can drip volatile solvents due to vapor pressure

buildup inside the pipette shaft.

Sealing: Cap the NMR tube immediately. Wrap the cap with Parafilm to prevent evaporation

and atmospheric moisture exchange.

Emergency Response & Disposal
Exposure Response

Skin Contact:

IMMEDIATE: Move to safety shower/sink.

Remove contaminated clothing while rinsing.

Flush for 15 minutes minimum.

Note: Do not use organic solvents (ethanol) to wash skin; this increases absorption. Use

soap and water.[2]

Inhalation: Remove victim to fresh air only if safe to do so. Administer oxygen if trained.

Waste Management
Deuterated solvents are often expensive, leading researchers to mix them with general waste.

Segregation: Acrylonitrile-d3 waste must be segregated from oxidizers (e.g., nitric acid) to

prevent reaction.
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Labeling: Clearly label as "Acrylonitrile-d3 Waste - Toxic/Flammable." Do not simply label

"Organic Waste."

Decontamination: Empty ampules should be placed in a fume hood to off-gas residual

vapors before disposal in glass waste, or treated as solid hazardous waste depending on

local EHS regulations.

PPE Decision Logic
Use this logic flow to determine the necessary protection level based on your specific

experimental volume.

Handling Acrylonitrile-d3 Volume?

< 5 mL (NMR Prep)

> 5 mL (Synthesis)

Glove: Laminate Liner 
+ Nitrile Outer

Fume Hood Required

Glove: Full Butyl Rubber 
(0.3mm+)

Fume Hood + 
Ready-Access Respirator

Click to download full resolution via product page

Figure 2: Risk-Based PPE Selection Matrix.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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